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Abstract

2-Methylphloroglucinol, also known as 2,4,6-trihnydroxytoluene, is a phenolic compound
belonging to the phloroglucinol class of molecules. While the parent compound, phloroglucinol,
and its more complex derivatives have been the subject of extensive research, 2-
Methylphloroglucinol itself presents a valuable scaffold for chemical synthesis and potential
pharmacological applications. This technical guide provides a comprehensive overview of the
chemical structure, physicochemical properties, and potential biological activities of 2-
Methylphloroglucinol, with a focus on presenting quantitative data in a structured format,
outlining relevant experimental protocols, and visualizing key concepts.

Chemical Structure and Identification

2-Methylphloroglucinol is an aromatic organic compound characterized by a benzene ring
substituted with three hydroxyl groups at positions 1, 3, and 5, and a methyl group at position
2.

Chemical Structure:

Identifiers:
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Identifier Value

IUPAC Name 2-methylbenzene-1,3,5-triol[1]
CAS Number 88-03-9[2][3]

Molecular Formula C7HsO3[1][3]

Molecular Weight 140.14 g/mol [1][3]

2,4,6-Trihydroxytoluene, Methylphloroglucinol,

Synonyms _
Toluene-2,4,6-triol[1]

Physicochemical Properties

The physicochemical properties of 2-Methylphloroglucinol are crucial for its handling,
formulation, and potential applications. The following table summarizes the available
guantitative data.

Property Value Source

Melting Point Not available

» ) 313.1 °C at 760 mmHg )
Boiling Point ) Alfa Chemistry
(Predicted)

Density 1.387 g/cm3 (Predicted) Alfa Chemistry

B Soluble in water, alcohol, and ]
Solubility ) ChemicalBook
ether; Insoluble in benzene.[2]

pKa Not available

Spectral Data

Spectroscopic data is essential for the identification and characterization of 2-
Methylphloroglucinol.

NMR Spectroscopy
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While specific spectral data for 2-Methylphloroglucinol is not readily available in the reviewed
literature, the 1H and 13C NMR spectra of phloroglucinol derivatives have been studied.[4] For
2-Methylphloroglucinol, the expected 1H NMR spectrum would show signals for the aromatic
protons and the methyl protons, with the hydroxyl protons potentially appearing as a broad
singlet. The 13C NMR spectrum would display signals for the aromatic carbons, including those
bearing the hydroxyl groups, and the methyl carbon.

Mass Spectrometry

The NIST WebBook indicates the availability of mass spectrometry data for 2,4,6-
trinydroxytoluene.[5] The mass spectrum would be expected to show a molecular ion peak
corresponding to the molecular weight of the compound (140.14 g/mol ).

Infrared (IR) Spectroscopy

The NIST WebBook also indicates the availability of an IR spectrum for 2,4,6-trihydroxytoluene.
[5] Key expected absorptions would include a broad O-H stretching band for the hydroxyl
groups and C-H stretching bands for the aromatic and methyl groups.

Synthesis

A detailed, step-by-step experimental protocol for the synthesis of 2-Methylphloroglucinol is
not explicitly detailed in the readily available literature. However, a general approach for the
synthesis of phloroglucinol derivatives can be adapted. One common method is the Hoesch
reaction, which involves the acylation of a polyhydroxybenzene. For 2-Methylphloroglucinol,
a potential synthetic route could involve the methylation of phloroglucinol or the hydroxylation
of a corresponding toluene derivative.

Conceptual Synthetic Workflow:

Below is a generalized workflow for the synthesis of a phloroglucinol derivative, which could be
adapted for 2-Methylphloroglucinol.
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Synthesis of 2-Methylphloroglucinol (Conceptual)
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Caption: A conceptual workflow for the synthesis of 2-Methylphloroglucinol.

Biological Activity and Potential Applications
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While specific studies on the biological activity of 2-Methylphloroglucinol are limited, the
broader class of phloroglucinols exhibits significant pharmacological properties, suggesting
potential avenues of investigation for the methylated derivative.

Anti-inflammatory Activity

Phloroglucinol and its derivatives are known to possess anti-inflammatory properties. The
proposed mechanism for phloroglucinol involves the regulation of the AMPK/Nrf2/HO-1
signaling pathway. This pathway plays a crucial role in cellular stress response and
inflammation.

Generalized Anti-inflammatory Signaling Pathway of Phloroglucinols:
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Generalized Anti-inflammatory Mechanism of Phloroglucinols
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Caption: Generalized signaling pathway for the anti-inflammatory effects of phloroglucinols.

Antimicrobial Activity
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Various phloroglucinol derivatives have demonstrated antimicrobial activity against a range of
pathogens. The mechanisms of action are thought to involve the disruption of bacterial cell
membranes and the generation of reactive oxygen species (ROS).

Proposed Antimicrobial Mechanism of Phloroglucinols:

Proposed Antimicrobial Mechanism of Phloroglucinols

Phloroglucinol Derivatives
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Caption: Proposed mechanisms of antimicrobial action for phloroglucinol derivatives.

Experimental Protocols

Detailed experimental protocols for 2-Methylphloroglucinol are not widely published.
However, standard methodologies for determining physicochemical properties and evaluating
biological activities can be applied.

Determination of Melting Point

A standard capillary melting point apparatus would be used. A small, powdered sample of 2-
Methylphloroglucinol would be packed into a capillary tube and heated at a controlled rate.
The temperature range over which the sample melts would be recorded.

Determination of Solubility

To quantitatively determine solubility, a saturated solution of 2-Methylphloroglucinol in the
solvent of interest would be prepared at a constant temperature. The concentration of the
solute in the solution would then be determined using a suitable analytical technique, such as
UV-Vis spectroscopy or High-Performance Liquid Chromatography (HPLC).

In Vitro Anti-inflammatory Assay (Nitric Oxide Inhibition)

e Cell Culture: Macrophage cells (e.g., RAW 264.7) are cultured in appropriate media.

o Treatment: Cells are pre-treated with various concentrations of 2-Methylphloroglucinol for
a specified time.

» Stimulation: Inflammation is induced by adding lipopolysaccharide (LPS).

 Nitrite Measurement: The production of nitric oxide (NO) is assessed by measuring the
accumulation of nitrite in the culture supernatant using the Griess reagent.

o Data Analysis: The concentration of 2-Methylphloroglucinol that inhibits NO production by
50% (ICso) is calculated.
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Workflow for In Vitro Anti-inflammatory Assay:

Workflow for In Vitro Nitric Oxide Inhibition Assay
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Caption: A typical workflow for an in vitro anti-inflammatory assay.
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Conclusion

2-Methylphloroglucinol is a simple phloroglucinol derivative with potential for further
investigation in the fields of medicinal chemistry and materials science. While there is a
significant body of research on the broader class of phloroglucinols, specific data for the 2-
methylated analog is sparse. This guide has compiled the available information on its chemical
structure, properties, and potential activities, and has provided a framework for future
experimental work. Further research is warranted to fully elucidate the physicochemical
properties and pharmacological profile of 2-Methylphloroglucinol, which may lead to the
development of novel therapeutic agents or functional materials.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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